Tridecanoic Acid Ethyl Ester
Tridecanoic Acid Ethyl Ester
Ethyl tridecanoate belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl tridecanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Ethyl tridecanoate has been primarily detected in urine. Within the cell, ethyl tridecanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Ethyl tridecanoate exists in all eukaryotes, ranging from yeast to humans.
Brand Name:
Vulcanchem
CAS No.:
28267-29-0
VCID:
VC0153164
InChI:
InChI=1S/C15H30O2/c1-3-5-6-7-8-9-10-11-12-13-14-15(16)17-4-2/h3-14H2,1-2H3
SMILES:
CCCCCCCCCCCCC(=O)OCC
Molecular Formula:
C15H30O2
Molecular Weight:
242.4 g/mol
Tridecanoic Acid Ethyl Ester
CAS No.: 28267-29-0
Reference Standards
VCID: VC0153164
Molecular Formula: C15H30O2
Molecular Weight: 242.4 g/mol
CAS No. | 28267-29-0 |
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Product Name | Tridecanoic Acid Ethyl Ester |
Molecular Formula | C15H30O2 |
Molecular Weight | 242.4 g/mol |
IUPAC Name | ethyl tridecanoate |
Standard InChI | InChI=1S/C15H30O2/c1-3-5-6-7-8-9-10-11-12-13-14-15(16)17-4-2/h3-14H2,1-2H3 |
Standard InChIKey | QJYYMNOTJXIOBP-UHFFFAOYSA-N |
SMILES | CCCCCCCCCCCCC(=O)OCC |
Canonical SMILES | CCCCCCCCCCCCC(=O)OCC |
Description | Ethyl tridecanoate belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl tridecanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Ethyl tridecanoate has been primarily detected in urine. Within the cell, ethyl tridecanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Ethyl tridecanoate exists in all eukaryotes, ranging from yeast to humans. |
Synonyms | Ethyl n-Tridecanoate; Ethyl Tridecanoate |
PubChem Compound | 119908 |
Last Modified | Nov 11 2021 |
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